N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide

• Molecular Formula: C21H16N2O3S2
• Molecular Weight: 408.5 g/mol
• IUPAC Name: (NZ)-N-[3-(4-methylanilino)-4-oxonaphthalen-1-ylidene]thiophene-2-sulfonamide
• InChI: InChI=1S/C21H16N2O3S2/c1-14-8-10-15(11-9-14)22-19-13-18(16-5-2-3-6-17(16)21(19)24)23-28(25,26)20-7-4-12-27-20/h2-13,22H,1H3/b23-18-
• InChI Key: XYTTUUGZACDZAR-NKFKGCMQSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC2=C/C(=N/S(=O)(=O)C3=CC=CS3)/C4=CC=CC=C4C2=O
• SMILES: CC1=CC=C(C=C1)NC2=CC(=NS(=O)(=O)C3=CC=CS3)C4=CC=CC=C4C2=O

Description

N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide, also known as MTS, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the naphthalene sulfonamide class of compounds and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide works by selectively reacting with sulfenic acid residues on proteins to form a stable adduct. This adduct can then be detected using a range of techniques including mass spectrometry and Western blotting. The formation of this adduct allows for the detection and quantification of protein sulfenylation in complex biological samples.
Biochemical and Physiological Effects:
N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme thioredoxin reductase, which is involved in the regulation of cellular redox balance. N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide has also been found to induce apoptosis in cancer cells by disrupting redox homeostasis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide in lab experiments is its selectivity for sulfenic acid residues on proteins. This allows for the detection and quantification of protein sulfenylation in complex biological samples. However, one limitation of using N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide is its potential for off-target reactions with other cellular components.

Future Directions

There are several future directions for the use of N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide in scientific research. One area of interest is the development of N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide-based probes for the detection of other post-translational modifications such as nitrosylation and glutathionylation. Additionally, the use of N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide in the development of therapeutics for cancer and other diseases is an area of active research. Finally, the development of new methods for the detection and quantification of N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide adducts is an area of ongoing investigation.

Synthesis Methods

The synthesis of N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide involves the reaction of 4-methylphenylamine with 1,4-naphthoquinone in the presence of a catalyst such as sulfuric acid. The resulting product is then reacted with thiophene-2-sulfonamide to yield N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide.

Scientific Research Applications

N-[(1Z)-3-[(4-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide has been widely used in scientific research as a probe for the detection of protein sulfenylation. Sulfenylation is a post-translational modification that involves the oxidation of cysteine residues to form sulfenic acid. This modification is involved in a range of cellular processes including redox signaling, protein folding, and enzyme activity regulation.